Cas no 1261932-18-6 (4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid)

• Product Name: 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid
• CAS No: 1261932-18-6
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD18320733
• CID: 2764337
• PubChem ID: 53226632
• Update Time: 2025-11-02

4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70690250
• 2',5-Dichloro-4'-methyl[1,1'-biphenyl]-2-carboxylic acid
• 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, 95%
• 4-CHLORO-2-(2-CHLORO-4-METHYLPHENYL)BENZOIC ACID
• 1261932-18-6
• MFCD18320733
• 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid

• MDL： MFCD18320733
• Inchi： 1S/C14H10Cl2O2/c1-8-2-4-10(13(16)6-8)12-7-9(15)3-5-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： KCLFTVUOWDPIDI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=C(C=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 280.0057849Da
• Monoisotopic Mass: 280.0057849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid

4-Chloro-2-(2-chloro-4-methylphenyl)benzoic Acid (CAS No. 1261932-18-6): Properties, Applications, and Market Insights

4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid (CAS No. 1261932-18-6) is a specialized organic compound with a molecular formula of C₁₄H₁₀Cl₂O₂. This chlorinated benzoic acid derivative has garnered attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a benzoic acid core substituted with chlorine atoms at strategic positions, along with a methylphenyl group, making it valuable for various synthetic applications.

The growing interest in chlorinated aromatic compounds like 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid stems from their versatility in drug discovery and material science. Researchers are particularly interested in how the chloro and methyl substitutions influence the compound's reactivity and biological activity. Recent studies have explored its potential as a building block for pharmaceutical intermediates, especially in the development of anti-inflammatory and antimicrobial agents.

From a chemical perspective, CAS 1261932-18-6 exhibits interesting properties that make it suitable for various applications. The compound typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its melting point ranges between 180-185°C, and it demonstrates stability under standard laboratory conditions. These characteristics make 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid particularly useful in synthetic organic chemistry, where it serves as a precursor for more complex molecules.

The pharmaceutical industry has shown increasing interest in chlorinated benzoic acid derivatives like 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid due to their potential therapeutic applications. Recent patent literature reveals investigations into its use as a key intermediate in the synthesis of novel drug candidates. The compound's structural features allow for diverse modifications, enabling medicinal chemists to explore new chemical spaces in drug design. This aligns with current trends in fragment-based drug discovery, where small molecular building blocks are used to construct more potent therapeutic agents.

In the agrochemical sector, 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid has been studied for its potential as a precursor to crop protection agents. The chloro-substituted aromatic system provides stability against environmental degradation while maintaining biological activity. Researchers are examining its derivatives for possible herbicidal or fungicidal properties, responding to the growing demand for more effective and environmentally friendly agricultural chemicals.

The synthesis of CAS 1261932-18-6 typically involves multi-step organic reactions starting from commercially available precursors. Common routes include Friedel-Crafts acylation followed by chlorination, or through palladium-catalyzed coupling reactions. The optimization of these synthetic pathways remains an active area of research, particularly in developing more sustainable and cost-effective production methods. This reflects the broader chemical industry's focus on green chemistry principles and process intensification.

Analytical characterization of 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound's purity and confirm its structural identity, which is crucial for research and industrial applications. The availability of high-quality analytical data for this compound has facilitated its adoption in various scientific studies.

Market trends indicate growing demand for specialized chlorinated aromatic compounds like 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid. The global market for fine chemicals and pharmaceutical intermediates continues to expand, driven by increased research activity in drug discovery and material science. Suppliers of CAS 1261932-18-6 are focusing on scaling up production while maintaining stringent quality standards to meet the needs of academic and industrial researchers.

Safety considerations for handling 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses should be used when working with this chemical. Proper ventilation and avoidance of dust formation are recommended, in line with general chemical safety best practices.

The future outlook for 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid appears promising, with potential applications emerging in materials science beyond its current uses. Researchers are investigating its incorporation into advanced materials, including liquid crystals and organic electronic components. The compound's structural features make it an interesting candidate for molecular engineering applications, particularly in designing materials with specific optical or electronic properties.

For researchers seeking high-purity 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid, several specialty chemical suppliers offer the compound in various quantities. The availability of custom synthesis services has also increased, allowing for tailored modifications to meet specific research requirements. This flexibility supports innovation across multiple scientific disciplines where chlorinated aromatic building blocks play a crucial role.

In conclusion, 4-Chloro-2-(2-chloro-4-methylphenyl)benzoic acid (CAS No. 1261932-18-6) represents an important compound in modern chemical research and development. Its unique structural features, combined with growing applications in pharmaceuticals and materials science, ensure its continued relevance in scientific innovation. As research progresses, new uses for this versatile chlorinated benzoic acid derivative are likely to emerge, further expanding its importance in chemical sciences.